Cas no 1022288-39-6 (2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide)
2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-CHLOROPHENYLTHIO)-N-(2-INDOL-3-YLETHYL)ETHANAMIDE
- 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide
- 2-[(4-chlorophenyl)sulfanyl]-N-[2-(1H-indol-3-yl)ethyl]acetamide
- Acetamide, 2-[(4-chlorophenyl)thio]-N-[2-(1H-indol-3-yl)ethyl]-
-
- MDL: MFCD00169939
- Inchi: 1S/C18H17ClN2OS/c19-14-5-7-15(8-6-14)23-12-18(22)20-10-9-13-11-21-17-4-2-1-3-16(13)17/h1-8,11,21H,9-10,12H2,(H,20,22)
- InChI Key: OMBPCKONELMAHW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SCC(NCCC1=CNC2C=CC=CC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 387
- XLogP3: 4.7
- Topological Polar Surface Area: 70.2
2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB159771-1 g |
2-(4-Chlorophenylthio)-N-(2-indol-3-ylethyl)ethanamide |
1022288-39-6 | 1g |
€211.30 | 2023-02-27 | ||
| abcr | AB159771-5 g |
2-(4-Chlorophenylthio)-N-(2-indol-3-ylethyl)ethanamide |
1022288-39-6 | 5g |
€377.50 | 2023-02-27 | ||
| abcr | AB159771-10 g |
2-(4-Chlorophenylthio)-N-(2-indol-3-ylethyl)ethanamide |
1022288-39-6 | 10g |
€482.50 | 2023-02-27 | ||
| Key Organics Ltd | MS-11362-1MG |
2-[(4-chlorophenyl)sulfanyl]-N-[2-(1H-indol-3-yl)ethyl]acetamide |
1022288-39-6 | >90% | 1mg |
£37.00 | 2023-02-27 | |
| Key Organics Ltd | MS-11362-5MG |
2-[(4-chlorophenyl)sulfanyl]-N-[2-(1H-indol-3-yl)ethyl]acetamide |
1022288-39-6 | >90% | 5mg |
£46.00 | 2023-02-27 | |
| Key Organics Ltd | MS-11362-10MG |
2-[(4-chlorophenyl)sulfanyl]-N-[2-(1H-indol-3-yl)ethyl]acetamide |
1022288-39-6 | >90% | 10mg |
£63.00 | 2023-02-27 | |
| Key Organics Ltd | MS-11362-20MG |
2-[(4-chlorophenyl)sulfanyl]-N-[2-(1H-indol-3-yl)ethyl]acetamide |
1022288-39-6 | >90% | 20mg |
£76.00 | 2023-02-27 | |
| Key Organics Ltd | MS-11362-50MG |
2-[(4-chlorophenyl)sulfanyl]-N-[2-(1H-indol-3-yl)ethyl]acetamide |
1022288-39-6 | >90% | 50mg |
£102.00 | 2023-02-27 | |
| Key Organics Ltd | MS-11362-100MG |
2-[(4-chlorophenyl)sulfanyl]-N-[2-(1H-indol-3-yl)ethyl]acetamide |
1022288-39-6 | >90% | 100MG |
£146.00 | 2023-02-27 | |
| abcr | AB159771-1g |
2-(4-Chlorophenylthio)-N-(2-indol-3-ylethyl)ethanamide; . |
1022288-39-6 | 1g |
€211.30 | 2024-04-21 |
2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide
Recent Advances in the Study of 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide (CAS: 1022288-39-6)
The compound 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide (CAS: 1022288-39-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features combining a chlorophenyl sulfanyl moiety with an indole-ethylacetamide scaffold, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action.
Recent research has focused on the compound's interaction with various biological targets, particularly in the context of neurodegenerative diseases and cancer. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide exhibits potent inhibitory effects on specific protein kinases involved in tumor proliferation. The compound's ability to cross the blood-brain barrier has also made it a candidate for further investigation in Alzheimer's disease research.
From a chemical perspective, the synthesis and optimization of 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide have been refined to improve yield and purity. Advanced analytical techniques, including high-resolution mass spectrometry and X-ray crystallography, have been employed to characterize the compound's structure and confirm its stability under physiological conditions. These developments have facilitated more reliable in vitro and in vivo studies.
Pharmacokinetic studies have revealed promising results regarding the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Notably, 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide shows favorable oral bioavailability and a half-life that supports once-daily dosing in preclinical models. These findings, published in a recent issue of Drug Metabolism and Disposition, suggest that the compound could be a viable candidate for further drug development.
Despite these encouraging results, challenges remain in the development of 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide as a therapeutic agent. Current research is addressing issues related to selectivity and potential off-target effects. Ongoing structure-activity relationship (SAR) studies aim to optimize the compound's pharmacological properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide (CAS: 1022288-39-6) represents a promising chemical entity with multiple potential therapeutic applications. The compound's unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic profile, make it an important subject of current research in chemical biology and medicinal chemistry. Future studies will likely focus on clinical translation and the development of derivatives with enhanced therapeutic properties.
1022288-39-6 (2-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)